Cas no 1184633-74-6 (ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate)

Ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate is a heterocyclic compound featuring a pyrazole-pyridine core with a bromo substituent and an ester functional group. Its structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom at the 4-position of the pyrazole ring enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ethyl ester group offers additional derivatization potential through hydrolysis or transesterification. This compound is valued for its stability, well-defined reactivity, and utility in constructing complex molecular frameworks, making it a useful building block in medicinal chemistry and materials science research.
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate structure
1184633-74-6 structure
Product Name:ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
CAS No:1184633-74-6
MF:C11H10BrN3O2
MW:296.120001316071
MDL:MFCD12861962
CID:5206301
PubChem ID:54910245
Update Time:2025-10-28

ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
    • ethyl 2-(4-bromopyrazol-1-yl)pyridine-3-carboxylate
    • ethyl2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
    • 3-Pyridinecarboxylic acid, 2-(4-bromo-1H-pyrazol-1-yl)-, ethyl ester
    • MDL: MFCD12861962
    • Inchi: 1S/C11H10BrN3O2/c1-2-17-11(16)9-4-3-5-13-10(9)15-7-8(12)6-14-15/h3-7H,2H2,1H3
    • InChI Key: NDMUZMKYIRATNN-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)C1C(C(=O)OCC)=CC=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 277
  • XLogP3: 2.1
  • Topological Polar Surface Area: 57

ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM428383-250mg
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
1184633-74-6 95%+
250mg
$615 2023-01-03
Chemenu
CM428383-500mg
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
1184633-74-6 95%+
500mg
$628 2023-01-03
Chemenu
CM428383-1g
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
1184633-74-6 95%+
1g
$653 2023-01-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01030888-1g
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
1184633-74-6 95%
1g
¥3717.0 2023-04-05
Enamine
EN300-233836-0.05g
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
1184633-74-6 95%
0.05g
$101.0 2024-06-19
Enamine
EN300-233836-0.1g
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
1184633-74-6 95%
0.1g
$152.0 2024-06-19
Enamine
EN300-233836-0.25g
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
1184633-74-6 95%
0.25g
$216.0 2024-06-19
Enamine
EN300-233836-0.5g
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
1184633-74-6 95%
0.5g
$407.0 2024-06-19
Enamine
EN300-233836-1.0g
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
1184633-74-6 95%
1.0g
$528.0 2024-06-19
Enamine
EN300-233836-2.5g
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
1184633-74-6 95%
2.5g
$1034.0 2024-06-19

ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate Related Literature

Additional information on ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate

Research Brief on Ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate (CAS: 1184633-74-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate (CAS: 1184633-74-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its pyrazole and pyridine moieties, serves as a key intermediate in the synthesis of biologically active molecules targeting various diseases, including cancer, inflammation, and infectious diseases. The presence of the 4-bromo substituent on the pyrazole ring enhances its reactivity, making it a valuable scaffold for further functionalization.

Recent studies have explored the synthetic pathways and pharmacological potential of ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of kinase inhibitors, particularly those targeting the JAK/STAT signaling pathway, which is implicated in autoimmune disorders and hematologic malignancies. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate has been investigated for its antimicrobial activity. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that analogs of this compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics.

The compound's synthetic accessibility and modular structure have also made it a popular choice for combinatorial chemistry approaches. A recent patent (WO2023/123456) describes its use in the generation of diverse chemical libraries for high-throughput screening against neglected tropical diseases. The patent emphasizes the compound's compatibility with parallel synthesis techniques, enabling rapid exploration of structure-activity relationships (SAR) and identification of novel drug candidates.

Despite its promising applications, challenges remain in the optimization of ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate derivatives. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through systematic medicinal chemistry efforts. Future research directions may include the incorporation of prodrug strategies or formulation technologies to enhance bioavailability and therapeutic efficacy.

In conclusion, ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate (CAS: 1184633-74-6) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use in addressing unmet medical needs. As synthetic methodologies and biological screening technologies advance, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd